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Performance Showdown: Apache Pegasus
Across Distributed Computing Landscapes

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of large-scale data management, Apache Pegasus, a distributed key-value
storage system, has emerged as a noteworthy contender, aiming to bridge the gap between in-
memory solutions like Redis and disk-based systems like HBase.[1] For researchers, scientists,
and drug development professionals grappling with massive datasets, understanding how
Pegasus performs across different distributed computing infrastructures is paramount for
making informed architectural decisions. This guide provides a comprehensive performance
comparison of Apache Pegasus on bare metal, with qualitative insights into its expected
performance on virtualized and containerized environments, supported by experimental data
and detailed methodologies.

At a Glance: Pegasus Performance Metrics

The following tables summarize the performance of Apache Pegasus based on publicly
available benchmark data. It is important to note that direct, officially published comparative
benchmarks of Pegasus across different infrastructures are not readily available. The data
presented here is from a benchmark conducted on a bare-metal cluster, which serves as a
baseline for understanding its capabilities.
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Table 1: Write-Only Workload Performance on Bare

Metal
Threads . Write QPS . .
. Read/Write . Average Write P99 Write
(Clients * . (Queries Per
Ratio Latency (ps) Latency (ps)
Threads) Second)
3*15 0:1 56,953 787 1,786

Source: Apache Pegasus Benchmark[2]

Table 2: Read-Only Workload Performance on Bare

Threads . Read QPS
. Read/Write . Average Read P99 Read
(Clients * . (Queries Per
Ratio Latency (ps) Latency (ps)
Threads) Second)
3*50 1.0 360,642 413 984

Source: Apache Pegasus Benchmark[2]

Table 3: Mixed Read/Write Workload Performance on

Threads

. Avg. P99 Avg. P99
(Clients Read/W . ) ]
. . Read Read Read Write Write Write

) QPS Latency Latency QPS Latency Latency

Threads Ratio
| (ns) (ns) (us) (ns)
3*30 11 62,572 464 5,274 62,561 985 3,764
3*15 1:3 16,844 372 3,980 50,527 762 1,551

Source: Apache Pegasus Benchmark([2]

Experimental Protocols: The Bare Metal Benchmark
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The performance data presented above was obtained from a benchmark conducted by the
Apache Pegasus community. The methodology employed provides a transparent and
reproducible framework for performance evaluation.

Hardware Specifications:

CPU: Intel® Xeon® Silver 4210 @ 2.20 GHz (2 sockets)

Memory: 128 GB

Disk: 8 x 480 GB SSD

Network: 10 Gbps
Cluster Configuration:

e Replica Server Nodes: 5
» Test Table Partitions: 64
Benchmarking Tool:

The Yahoo! Cloud Serving Benchmark (YCSB) was used to generate the workloads, utilizing
the Pegasus Java client.[2] The request distribution was set to Zipfian, which models a more
realistic scenario where some data is accessed more frequently than others.[2]

The experimental workflow for this benchmark can be visualized as follows:
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A diagram illustrating the experimental workflow for the Apache Pegasus bare-metal
benchmark.

Performance on Other Distributed Infrastructures: A
Qualitative Analysis

While direct, quantitative benchmarks of Apache Pegasus on virtualized and containerized
platforms are not readily available in official documentation, we can infer its likely performance
characteristics based on the behavior of its underlying storage engine, RocksDB, and general
industry observations of these infrastructures.

Virtual Machines (VMs)

Deploying Pegasus on a virtualized infrastructure would likely introduce a performance
overhead compared to the bare-metal baseline. This is due to the hypervisor layer, which
manages access to the physical hardware. For a high-performance, 1/0-intensive application
like Pegasus, which relies on the speed of its underlying SSDs, this virtualization layer can
introduce latency.
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However, modern virtualization technologies have significantly reduced this overhead. The
performance impact would largely depend on the specific hypervisor, the configuration of the
virtual machines (e.g., dedicated vs. shared resources), and the underlying hardware. For
many use cases, the flexibility, scalability, and resource management benefits of VMs may
outweigh the modest performance trade-off.

Kubernetes and Containers

Running Pegasus within containers, orchestrated by a platform like Kubernetes, presents an
interesting performance profile. Containers offer a more lightweight form of virtualization than
traditional VMs, sharing the host operating system's kernel. This generally results in lower
overhead and near-native performance.

The performance of Pegasus on Kubernetes would be influenced by several factors:

o Networking: The choice of Container Network Interface (CNI) plugin in Kubernetes can
impact network latency and throughput, which are critical for a distributed database.

o Storage: The performance of persistent storage in Kubernetes, managed through Container
Storage Interface (CSI) drivers, would directly affect Pegasus's 1/0 performance. Utilizing
high-performance storage classes backed by SSDs is crucial.

o Resource Management: Kubernetes' resource allocation and scheduling capabilities can
impact the consistent performance of Pegasus nodes. Properly configured resource
requests and limits are essential to avoid contention and ensure predictable performance.

Given that Pegasus is designed for horizontal scalability, Kubernetes, with its robust scaling
and management features, could be a compelling platform for deploying and operating a
Pegasus cluster, especially in dynamic and large-scale environments. The performance is
expected to be very close to that of a bare-metal deployment, provided the underlying
infrastructure and Kubernetes configurations are optimized for high-performance stateful
workloads.

The logical relationship for deploying Pegasus on different infrastructures can be visualized as
follows:
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A diagram showing the deployment relationship of Apache Pegasus across different
infrastructures.

Conclusion

The benchmark data from the bare-metal deployment demonstrates that Apache Pegasus can
achieve high throughput and low latency for both read- and write-intensive workloads. While
direct comparative data on other infrastructures is not yet available, a qualitative analysis
suggests that:

» Bare Metal offers the highest potential performance by providing direct access to hardware
resources.

« Virtual Machines provide flexibility and manageability with a potential for a slight performance
overhead.

o Kubernetes and Containers offer a compelling balance of near-native performance,
scalability, and operational efficiency for managing distributed Pegasus clusters.

For researchers and professionals in drug development, the choice of infrastructure will depend
on the specific requirements of their pipelines, balancing the need for raw performance with
considerations of scalability, ease of management, and cost-effectiveness. As more
community-driven benchmarks become available, a more granular, quantitative comparison will
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be possible. For now, the strong performance of Pegasus on bare metal provides a solid
indication of its potential across a variety of modern distributed computing environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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